![molecular formula C16H22Cl2N2O B4751146 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine](/img/structure/B4751146.png)
1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine
Overview
Description
1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine, also known as MBZP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential therapeutic properties, particularly in the treatment of psychiatric disorders such as depression and anxiety. In
Mechanism of Action
The exact mechanism of action of 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine is not fully understood, but it is believed to act primarily as a serotonin receptor agonist and a dopamine receptor antagonist. By modulating the activity of these neurotransmitters in the brain, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine may help to regulate mood and reduce anxiety.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine can increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. This suggests that 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine may have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine in lab experiments is that it has been extensively studied and its pharmacological properties are well understood. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has a relatively low toxicity profile and is generally well tolerated in animal models. However, one limitation of using 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine in lab experiments is that it has not yet been approved for human use and its long-term safety profile is not fully understood.
Future Directions
There are several potential future directions for research on 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine. One area of interest is the development of more potent and selective 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine analogs that may have greater therapeutic potential. Additionally, further studies are needed to better understand the mechanism of action of 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine and its potential use in the treatment of psychiatric and neurodegenerative disorders. Finally, more research is needed to determine the long-term safety profile of 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine and its potential for use in human patients.
Scientific Research Applications
1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has been studied extensively for its potential therapeutic properties, particularly in the treatment of psychiatric disorders such as depression and anxiety. It has been shown to have anxiolytic and antidepressant effects in animal models, and preliminary clinical studies have suggested that it may be effective in treating anxiety and depression in humans. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,2-dimethylpropanoyl)piperazine has been studied for its potential use as a cognitive enhancer and as a treatment for substance abuse disorders.
properties
IUPAC Name |
1-[4-[(2,6-dichlorophenyl)methyl]piperazin-1-yl]-2,2-dimethylpropan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22Cl2N2O/c1-16(2,3)15(21)20-9-7-19(8-10-20)11-12-13(17)5-4-6-14(12)18/h4-6H,7-11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDKDYRPJNNCPTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCN(CC1)CC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(2,6-Dichlorobenzyl)piperazin-1-yl]-2,2-dimethylpropan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.